Cas no 100475-33-0 (1-Butanone, 2-ethyl-1-(5-methyl-2-furanyl)-)

• Product Name: 1-Butanone, 2-ethyl-1-(5-methyl-2-furanyl)-
• CAS No: 100475-33-0
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 3549114
• PubChem ID: 13487316
• Update Time: 2025-04-22

1-Butanone, 2-ethyl-1-(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2-ethyl-1-(5-methyl-2-furanyl)-
• AKOS010982644
• 100475-33-0

• Inchi： 1S/C11H16O2/c1-4-9(5-2)11(12)10-7-6-8(3)13-10/h6-7,9H,4-5H2,1-3H3
• InChI Key： JDVBTKGMHDKONC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)O1)(=O)C(CC)CC

Computed Properties

• Exact Mass: 180.11503g/mol
• Monoisotopic Mass: 180.11503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.24g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 30.2Ų